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Compound of Interest

Compound Name: BIX02189

Cat. No.: B566147 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BIX02189 is a potent and selective inhibitor of MEK5 (Mitogen-activated protein kinase kinase

5) and ERK5 (Extracellular signal-regulated kinase 5).[1][2] With an IC50 of 1.5 nM for MEK5

and 59 nM for ERK5, it serves as a valuable tool for investigating the MEK5/ERK5 signaling

cascade.[1][3] This pathway is implicated in various cellular processes, including cell

proliferation, differentiation, and survival. Proper preparation of a BIX02189 stock solution is

the first critical step for reliable and reproducible experimental results. These application notes

provide a detailed protocol for the preparation, storage, and handling of BIX02189 stock

solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for BIX02189 are summarized in the table

below.
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Property Value Citations

Molecular Weight 440.54 g/mol [2][4]

Appearance Crystalline solid [5]

Purity ≥98%

Solubility

DMSO: ≥49.4 mg/mL (112.13

mM) Ethanol: ≥40.7 mg/mL

(with sonication) 1eq. HCl:

Soluble to 100 mM Water:

Insoluble

[1][3][4]

Storage (Powder) 3 years at -20°C [3]

Storage (Stock Solution)
-80°C: 1 year -20°C: Up to 6

months
[1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM BIX02189 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BIX02189 using Dimethyl

Sulfoxide (DMSO) as the solvent.

Materials:

BIX02189 powder (Molecular Weight: 440.54 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Pipettes and sterile tips

Vortex mixer
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Optional: Ultrasonic bath or a 37°C water bath

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

Handle BIX02189 powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for BIX02189 before use.

Procedure:

Equilibration: Allow the vial of BIX02189 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Weigh out the desired amount of BIX02189 powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.41 mg of

BIX02189.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 440.54 g/mol = 0.0044054 g = 4.41 mg

Dissolution: Add the weighed BIX02189 powder to a sterile vial. Using a calibrated pipette,

add the calculated volume of fresh, anhydrous DMSO. For 4.41 mg of BIX02189, add 1 mL

of DMSO. It is crucial to use newly opened or anhydrous DMSO, as absorbed moisture can

significantly decrease solubility.[1][3]

Mixing: Cap the vial securely and vortex thoroughly until the compound is completely

dissolved.

Aiding Solubilization (if necessary): If the compound does not dissolve completely, gentle

warming of the solution at 37°C for 10-15 minutes or brief sonication in an ultrasonic bath

can aid dissolution.[4] Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use
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volumes in sterile microcentrifuge tubes.[1][3]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

shorter-term storage (up to 6 months).[1][3] When ready to use, thaw an aliquot completely

at room temperature and vortex gently before diluting to the final working concentration in

your experimental buffer or media.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing the BIX02189 stock solution.
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Workflow for BIX02189 Stock Solution Preparation.

Signaling Pathway Diagram
BIX02189 selectively inhibits the MEK5/ERK5 signaling pathway. This diagram shows the point

of inhibition.
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BIX02189 inhibits the MEK5/ERK5 signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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